2-(Thiochroman-8-yl-oxy)acetonitrile

• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 2-(3,4-dihydro-2H-thiochromen-8-yloxy)acetonitrile
• InChI: InChI=1S/C11H11NOS/c12-6-7-13-10-5-1-3-9-4-2-8-14-11(9)10/h1,3,5H,2,4,7-8H2
• InChI Key: FUYJACYYLHGLRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=CC=C2)OCC#N)SC1

Description

2-(Thiochroman-8-yl-oxy)acetonitrile is a useful research compound. Its molecular formula is C11H11NOS and its molecular weight is 205.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 2 g (12.03 mmol) of 8-thiochromanol are dissolved in 15 cm3 of DMF. 5 g (36.09 mmol) of potassium carbonate and a catalytic amount of potassium iodide are added. Then 5.45 g (72.18 mmol) of chloroacetonitrile dissolved in 5 cm3 of dimethylformamide (DMF) are added dropwise. The mixture is heated at 60° C. for 4 hours, and then the solvent is evaporated off. The residue is taken up in H2O and extracted with methylene chloride and then dried over MgSO4. After evaporation, the product is purified over a silica column. Eluant: methanol/CH2Cl2 1:99. 2.44 g of 2-(thiochroman-8-yl-oxy)acetonitrile are obtained (melting point: 66° C.).